Cas no 132923-24-1 (5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone)

• Product Name: 5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone
• CAS No: 132923-24-1
• MF: C₂₀H₂₀O₈
• MW: 388.368006706238
• CID: 899311
• PubChem ID: 5742693
• Update Time: 2025-07-20

5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 5-HYDROXY-7,2'',3'',4'',5''-PENTAMETHOXYFLAVONE
• 5-hydroxy-7-methoxy-2-(2,3,4,5-tetramethoxyphenyl)chromen-4-one
• 5-Hydroxy-7-methoxy-2-(2,3,4,5-tetramethoxyphenyl)-4H-1-benzopyran-4-one
• 5-hydroxy-7-methoxy-2-(2,3,4,5-tetramethoxyphenyl)-4H-chromen-4-one
• CHEBI:185171
• DTXSID70420877
• 4H-1-Benzopyran-4-one, 5-hydroxy-7-methoxy-2-(2,3,4,5-tetramethoxyphenyl)-
• LMPK12110945
• 5-Hydroxy-7-methoxy-2-(2,3,4,5-tetramethoxy-phenyl)-1-benzopyran-4-one
• 5-Hydroxy-7-methoxy-2-(2,3,4,5-tetramethoxy-phenyl)-chromen-4-one
• 5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone
• 132923-24-1

• MDL： MFCD00238637
• Inchi： 1S/C20H20O8/c1-23-10-6-12(21)17-13(22)9-14(28-15(17)7-10)11-8-16(24-2)19(26-4)20(27-5)18(11)25-3/h6-9,21H,1-5H3
• InChI Key： UQKOTVMFJYMJEP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C=C1C1C=C(C(=C(C=1OC)OC)OC)OC)=O)O)OC

Computed Properties

• Exact Mass: 388.1158
• Monoisotopic Mass: 388.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data available
• Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-125 ºC
• Boiling Point: 590.9±50.0 °C at 760 mmHg
• Flash Point: 209.8±23.6 °C
• Solubility: Almost insoluble (0.028 g/l) (25 º C),
• PSA: 92.68
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids

Additional information on 5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone

Exploring the Potential of 5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone (CAS No. 132923-24-1): A Comprehensive Review

In the realm of natural flavonoids, 5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone (CAS No. 132923-24-1) stands out as a compound of significant scientific interest. This polymethoxylated flavone, often abbreviated as 5-Hydroxy-PMF, has garnered attention for its unique structural properties and potential biological activities. Researchers and health enthusiasts alike are increasingly curious about this compound, especially in the context of its possible antioxidant and anti-inflammatory effects, which align with current trends in natural wellness and functional foods.

The chemical structure of 5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone features a hydroxyl group at the 5-position and methoxy groups at the 7, 2', 3', 4', and 5' positions, making it a highly substituted flavone. This structural complexity is believed to contribute to its bioactivity, a topic frequently searched in scientific databases and AI-driven research tools. Recent studies have explored its potential role in modulating cellular pathways, particularly those related to oxidative stress and metabolic health, which are hot topics in today's health-conscious society.

One of the most intriguing aspects of CAS No. 132923-24-1 is its occurrence in certain medicinal plants, such as citrus peels and other Rutaceae family members. This connection to plant-based remedies has sparked interest among consumers seeking natural alternatives to synthetic compounds. Online searches for "flavonoids in citrus" and "health benefits of methoxyflavones" reflect this growing curiosity, positioning 5-Hydroxy-PMF as a compound worth deeper exploration.

From a pharmacological perspective, preliminary research suggests that 5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone may interact with enzymes involved in cell signaling and detoxification processes. These findings resonate with current discussions about nutraceuticals and their potential to support cellular health. While more clinical studies are needed, the existing data has already made this compound a subject of interest in phytochemical research circles.

The stability and bioavailability of 5-Hydroxy-PMF are also areas of active investigation, particularly in relation to drug delivery systems and nutraceutical formulations. As consumers increasingly search for "how to improve flavonoid absorption" and "best ways to consume plant compounds," understanding these aspects becomes crucial for potential applications in functional foods and dietary supplements.

In the context of green chemistry and sustainable sourcing, the extraction and purification of 5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone from natural sources present both challenges and opportunities. This aligns with the global trend toward eco-friendly extraction methods and circular economy approaches in the phytochemical industry.

As research continues to unfold, CAS No. 132923-24-1 remains a compound to watch in the evolving landscape of plant-derived bioactives. Its potential applications span from nutraceuticals to cosmeceuticals, reflecting the diverse interests of today's health-conscious consumers who frequently search for terms like "natural skincare ingredients" and "plant-based wellness."

The scientific community continues to investigate the molecular mechanisms behind 5-Hydroxy-PMF's potential effects, with particular attention to its structure-activity relationship. This focus responds to the growing demand for evidence-based natural products and answers to queries like "how do flavonoids work in the body" that dominate health forums and AI-assisted search platforms.

In conclusion, 5-Hydroxy-7,2',3',4',5'-pentamethoxyflavone represents an exciting frontier in phytochemical research, bridging traditional knowledge with modern scientific inquiry. As interest in plant-based therapeutics and preventive health continues to rise, this compound's story serves as a compelling example of nature's chemical complexity and its potential benefits for human health and wellness.